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Compound of Interest

Compound Name: Estradiol undecylate-13C3

Cat. No.: B12416309 Get Quote

Introduction

Estradiol undecylate is a long-acting prodrug of estradiol, the primary female sex hormone.[1]

In endocrinology research, particularly in pharmacokinetic and metabolic studies, the use of

stable isotope-labeled internal standards is crucial for accurate quantification of analytes in

biological matrices. Estradiol undecylate-13C3 serves as an ideal internal standard for the

quantitative analysis of estradiol undecylate using isotope dilution mass spectrometry (IDMS).

[2] The three ¹³C atoms provide a distinct mass shift, allowing for differentiation from the

unlabeled analyte without altering its chemical and physical properties. This ensures that the

labeled standard co-elutes and ionizes similarly to the analyte of interest, correcting for

variations in sample preparation and instrument response.

Principle of Application

The core application of Estradiol undecylate-13C3 is in Isotope Dilution Mass Spectrometry

(IDMS), a highly accurate method for quantifying compounds.[3] A known amount of Estradiol
undecylate-13C3 is spiked into a biological sample (e.g., plasma, serum, tissue homogenate)

containing an unknown amount of unlabeled estradiol undecylate. During sample preparation

and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), any loss of

the analyte will be accompanied by a proportional loss of the internal standard. By measuring

the ratio of the mass spectrometric signal of the unlabeled analyte to that of the ¹³C-labeled

standard, the concentration of estradiol undecylate in the original sample can be precisely

determined.[2]
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Quantitative Data
Table 1: Physicochemical Properties

Property Estradiol Undecylate Estradiol Undecylate-13C3

Molecular Formula C₂₉H₄₄O₃ C₂₆¹³C₃H₄₄O₃

Molar Mass 440.66 g/mol [4] 443.66 g/mol (approx.)

Monoisotopic Mass 440.329045 Da[5] 443.339124 Da (approx.)

Chemical Structure
Estr-1,3,5(10)-triene-3,17β-diol

17-undecanoate

Estr-1,3,5(10)-triene-3,17β-diol

17-undecanoate, with three ¹³C

atoms on the undecanoate

chain

Table 2: Example LC-MS/MS Parameters for Quantification

Parameter Estradiol Undecylate
Estradiol Undecylate-13C3
(Internal Standard)

Precursor Ion (m/z) 441.3 444.3

Product Ion (m/z) 271.2 271.2

Collision Energy (eV) 25 25

Dwell Time (ms) 100 100

Note: These are example parameters and require optimization for specific instrumentation.

Experimental Protocols
Protocol 1: Pharmacokinetic Study of Estradiol
Undecylate in Rat Plasma
This protocol outlines the procedure for determining the pharmacokinetic profile of estradiol

undecylate in rats following intramuscular injection, using Estradiol undecylate-13C3 as an

internal standard.
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1. Materials and Reagents

Estradiol undecylate

Estradiol undecylate-13C3

Male Sprague-Dawley rats (8-10 weeks old)

Sesame oil (for injection vehicle)

K₂EDTA tubes (for blood collection)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Animal Dosing and Sample Collection

Prepare a dosing solution of estradiol undecylate in sesame oil (e.g., 10 mg/mL).

Administer a single intramuscular injection to each rat (e.g., 10 mg/kg).

Collect blood samples (~200 µL) via tail vein at predetermined time points (e.g., 0, 1, 3, 7,

14, 21, and 28 days) into K₂EDTA tubes.

Centrifuge the blood at 4000 rpm for 10 minutes at 4°C to separate plasma.

Store plasma samples at -80°C until analysis.

3. Sample Preparation (Plasma Extraction)

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of Estradiol undecylate-13C3 internal standard solution

(e.g., 100 ng/mL in acetonitrile).
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Add 300 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube.

Perform Solid Phase Extraction (SPE) for further cleanup if necessary.

Evaporate the solvent under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with

0.1% formic acid).

4. LC-MS/MS Analysis

LC System: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: Gradient elution with (A) water with 0.1% formic acid and (B) acetonitrile with

0.1% formic acid.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) using the transitions specified in Table 2.

5. Data Analysis

Construct a calibration curve using known concentrations of estradiol undecylate spiked into

blank plasma and a constant concentration of the internal standard.

Calculate the peak area ratio of the analyte to the internal standard for each sample and

standard.
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Determine the concentration of estradiol undecylate in the plasma samples by interpolating

from the calibration curve.

Use pharmacokinetic software to calculate parameters such as Cmax, Tmax, AUC, and half-

life.

Visualizations

Metabolic Pathway of Estradiol Undecylate
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Caption: Metabolic conversion of the prodrug Estradiol Undecylate to its active form.
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Principle of Isotope Dilution Mass Spectrometry (IDMS)
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Caption: Workflow illustrating the principle of Isotope Dilution Mass Spectrometry.
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Experimental Workflow for Pharmacokinetic Analysis
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Caption: Step-by-step workflow for a typical preclinical pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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